1-[(2-Methoxy-4,5-dimethylphenyl)sulfonyl]-4-(2-methoxyphenyl)piperazine

• IUPAC Name: 1-(2-methoxy-4,5-dimethylphenyl)sulfonyl-4-(2-methoxyphenyl)piperazine
• InChI: InChI=1S/C20H26N2O4S/c1-15-13-19(26-4)20(14-16(15)2)27(23,24)22-11-9-21(10-12-22)17-7-5-6-8-18(17)25-3/h5-8,13-14H,9-12H2,1-4H3
• InChI Key: VQFAMLPJUGAJEW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1C)S(=O)(=O)N2CCN(CC2)C3=CC=CC=C3OC)OC
• Molecular Formula: C20H26N2O4S
• Molecular Weight: 390.5 g/mol

Description

1-[(2-Methoxy-4,5-dimethylphenyl)sulfonyl]-4-(2-methoxyphenyl)piperazine, also known as MDL-100,907, is a selective antagonist of the serotonin 5-HT2A receptor. It is a chemical compound that has been widely used in scientific research to investigate the role of the 5-HT2A receptor in various physiological and pathological processes.

Scientific Research Applications

1-[(2-Methoxy-4,5-dimethylphenyl)sulfonyl]-4-(2-methoxyphenyl)piperazine has been widely used in scientific research to investigate the role of the 5-HT2A receptor in various physiological processes such as cognition, memory, and perception. It has also been used in pathological processes such as schizophrenia, depression, and anxiety. 1-[(2-Methoxy-4,5-dimethylphenyl)sulfonyl]-4-(2-methoxyphenyl)piperazine has been used as a tool to study the function of the 5-HT2A receptor in animal models and in vitro experiments.

Mechanism of Action

Target of Action

Similar compounds have been found to bind with high affinity to 5-ht1a and 5-ht2a serotonin receptors .

Mode of Action

It can be inferred from similar compounds that it may interact with its targets (such as 5-ht1a and 5-ht2a serotonin receptors) and induce changes that could lead to its therapeutic effects .

Advantages and Limitations for Lab Experiments

1-[(2-Methoxy-4,5-dimethylphenyl)sulfonyl]-4-(2-methoxyphenyl)piperazine has several advantages for lab experiments. It is a selective antagonist of the 5-HT2A receptor, which allows for the specific investigation of the role of this receptor in various physiological and pathological processes. It has also been shown to have good pharmacokinetic properties, which allows for its use in in vivo experiments. However, 1-[(2-Methoxy-4,5-dimethylphenyl)sulfonyl]-4-(2-methoxyphenyl)piperazine has some limitations for lab experiments. It has a relatively short half-life, which requires frequent dosing in in vivo experiments. In addition, it has been shown to have off-target effects on other serotonin receptors, which may complicate the interpretation of experimental results.

Future Directions

1-[(2-Methoxy-4,5-dimethylphenyl)sulfonyl]-4-(2-methoxyphenyl)piperazine has several potential future directions for scientific research. It could be used to investigate the role of the 5-HT2A receptor in other physiological and pathological processes such as addiction, pain, and inflammation. It could also be used in combination with other drugs to investigate their synergistic effects on the 5-HT2A receptor. In addition, 1-[(2-Methoxy-4,5-dimethylphenyl)sulfonyl]-4-(2-methoxyphenyl)piperazine could be used to develop new drugs that target the 5-HT2A receptor for the treatment of various diseases. Further research is needed to fully understand the potential of 1-[(2-Methoxy-4,5-dimethylphenyl)sulfonyl]-4-(2-methoxyphenyl)piperazine in scientific research.

Synthesis Methods

1-[(2-Methoxy-4,5-dimethylphenyl)sulfonyl]-4-(2-methoxyphenyl)piperazine can be synthesized by the reaction of 1-(2-methoxyphenyl)piperazine with 2-methoxy-4,5-dimethylbenzenesulfonyl chloride in the presence of a base such as triethylamine. The reaction proceeds under mild conditions and yields a high purity product. The synthesis method has been described in detail in the literature, and the compound has been synthesized by various research groups.